2-(4,5-dimethyl-6-oxopyrimidin-1(6H)-yl)-N-((7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)acetamide

• IUPAC Name: 2-(4,5-dimethyl-6-oxopyrimidin-1-yl)-N-[[7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl]acetamide
• InChI: InChI=1S/C18H18N8O3/c1-10-11(2)20-9-25(18(10)28)8-16(27)19-7-15-23-22-14-6-13(4-5-26(14)15)17-21-12(3)24-29-17/h4-6,9H,7-8H2,1-3H3,(H,19,27)
• InChI Key: KNYUWEXTDFKMBN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN(C1=O)CC(=O)NCC2=NN=C3N2C=CC(=C3)C4=NC(=NO4)C)C
• Molecular Formula: C18H18N8O3
• Molecular Weight: 394.4 g/mol

Description

2-(4,5-dimethyl-6-oxopyrimidin-1(6H)-yl)-N-((7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)acetamide is a useful research compound. Its molecular formula is C18H18N8O3 and its molecular weight is 394.395. The purity is usually 95%.
BenchChem offers high-quality 2-(4,5-dimethyl-6-oxopyrimidin-1(6H)-yl)-N-((7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4,5-dimethyl-6-oxopyrimidin-1(6H)-yl)-N-((7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

• The synthesis of derivatives related to triazolopyrimidines and oxadiazoles involves complex chemical reactions that yield compounds with potential biological activities. For instance, the treatment of specific precursors with carbon disulfide or chloroacetamides leads to the formation of N-substituted amide derivatives, highlighting the versatility in synthesizing various heterocyclic compounds (Nguyen Tien Cong et al., 2014).

Antimicrobial and Biological Activities

• Heterocyclic compounds incorporating triazolopyrimidines and oxadiazoles have shown significant antimicrobial activities. This suggests that derivatives similar to the query compound might also exhibit antimicrobial properties, contributing to the development of new antimicrobial agents (T. Farghaly, 2008; S. Bondock et al., 2008).

Potential Applications in Agriculture

• Certain pyrimidine derivatives have shown to stimulate plant growth, indicating that structurally related compounds could find applications in agriculture to enhance crop yield and health (V. A. Pivazyan et al., 2019).

Insecticidal Properties

• The synthesis of heterocycles incorporating thiadiazole and related moieties has been explored for their insecticidal activity against pests like the cotton leafworm. This demonstrates the potential of such compounds in developing safer and more effective insecticides (A. Fadda et al., 2017).